N-{[3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl]methyl}-N-methyl-N'-phenylurea

• IUPAC Name: 1-[[3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl]methyl]-1-methyl-3-phenylurea
• InChI: InChI=1S/C17H15ClN4O2/c1-22(17(23)19-14-5-3-2-4-6-14)11-15-20-16(21-24-15)12-7-9-13(18)10-8-12/h2-10H,11H2,1H3,(H,19,23)
• InChI Key: IPDPNJWKXNAZLI-UHFFFAOYSA-N
• Canonical SMILES: CN(CC1=NC(=NO1)C2=CC=C(C=C2)Cl)C(=O)NC3=CC=CC=C3
• Molecular Formula: C17H15ClN4O2
• Molecular Weight: 342.8 g/mol

Description

N-{[3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl]methyl}-N-methyl-N'-phenylurea, also known as CMNPU, is a chemical compound that has gained significant attention in the field of scientific research due to its potential therapeutic applications. The compound belongs to the class of oxadiazole derivatives and has shown promising results in various studies related to cancer, inflammation, and neurological disorders.

Mechanism of Action

The mechanism of action of N-{[3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl]methyl}-N-methyl-N'-phenylurea involves its ability to modulate various signaling pathways involved in cancer, inflammation, and neuroprotection. The compound has been found to inhibit the activity of various enzymes such as COX-2 and MMP-9, which are involved in cancer progression and inflammation. N-{[3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl]methyl}-N-methyl-N'-phenylurea has also been found to activate the Nrf2/ARE pathway, which is involved in the regulation of oxidative stress and inflammation.
Biochemical and Physiological Effects
N-{[3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl]methyl}-N-methyl-N'-phenylurea has been found to exhibit various biochemical and physiological effects in different systems. In cancer cells, the compound has been found to induce apoptosis, inhibit cell proliferation, and reduce the expression of various oncogenes. Inflammatory cells, N-{[3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl]methyl}-N-methyl-N'-phenylurea has been found to reduce the production of pro-inflammatory cytokines and chemokines, and inhibit the activation of various transcription factors involved in inflammation. In neuronal cells, the compound has been found to protect against oxidative stress and inflammation-induced damage, and improve cognitive function.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-{[3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl]methyl}-N-methyl-N'-phenylurea for lab experiments is its relatively low toxicity and high selectivity towards cancer and inflammatory cells. This makes it a potential candidate for the development of targeted therapies with minimal side effects. However, one of the limitations of N-{[3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl]methyl}-N-methyl-N'-phenylurea is its poor solubility in water, which can make it challenging to administer in vivo.

Future Directions

There are several future directions for the research on N-{[3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl]methyl}-N-methyl-N'-phenylurea. One of the potential areas of research is the development of novel drug delivery systems that can improve the solubility and bioavailability of the compound. Another area of research is the identification of specific molecular targets of N-{[3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl]methyl}-N-methyl-N'-phenylurea that can help in the development of more targeted therapies. Additionally, further studies are needed to evaluate the safety and efficacy of N-{[3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl]methyl}-N-methyl-N'-phenylurea in vivo and in clinical trials.

Scientific Research Applications

N-{[3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl]methyl}-N-methyl-N'-phenylurea has been extensively studied for its potential therapeutic applications in various fields of research. In cancer research, N-{[3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl]methyl}-N-methyl-N'-phenylurea has shown significant anticancer activity against various cancer cell lines, including breast, colon, and lung cancer. The compound has been found to induce apoptosis and inhibit cell proliferation by targeting multiple signaling pathways involved in cancer progression.
Inflammation is another area of research where N-{[3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl]methyl}-N-methyl-N'-phenylurea has shown promising results. The compound has been found to exhibit potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines and chemokines. This makes it a potential candidate for the treatment of various inflammatory disorders such as rheumatoid arthritis and multiple sclerosis.
N-{[3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl]methyl}-N-methyl-N'-phenylurea has also been studied for its potential neuroprotective effects. The compound has been found to protect neurons against oxidative stress and inflammation-induced damage, making it a potential candidate for the treatment of neurodegenerative disorders such as Alzheimer's and Parkinson's disease.